Cas no 32999-00-1 (5-Benzyloxazole)

• Product Name: 5-Benzyloxazole
• CAS No: 32999-00-1
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1094398
• PubChem ID: 12214126
• Update Time: 2025-05-21

5-Benzyloxazole Chemical and Physical Properties

Names and Identifiers

• 5-Benzyloxazole
• 5-benzyl-1,3-oxazole
• SCHEMBL7073136
• A923865
• 32999-00-1

• Inchi： 1S/C10H9NO/c1-2-4-9(5-3-1)6-10-7-11-8-12-10/h1-5,7-8H,6H2
• InChI Key： FVUXKUDCXYMMEE-UHFFFAOYSA-N
• SMILES： O1C=NC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

5-Benzyloxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-Benzyloxazole

Comprehensive Overview of 5-Benzyloxazole (CAS No. 32999-00-1): Properties, Applications, and Industry Insights

5-Benzyloxazole (CAS No. 32999-00-1) is a heterocyclic organic compound featuring an oxazole ring substituted with a benzyl group at the 5-position. This structure imparts unique chemical and physical properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. The growing interest in oxazole derivatives stems from their versatility in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds. Researchers and industry professionals frequently search for "5-Benzyloxazole synthesis," "CAS 32999-00-1 applications," and "benzyl-substituted oxazole properties," reflecting its relevance in modern chemistry.

The compound's molecular formula, C₁₀H₉NO, and a molar mass of 159.19 g/mol, contribute to its moderate polarity and solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics facilitate its use in cross-coupling reactions and as a building block for fluorescent materials, a topic gaining traction due to the demand for OLED technologies. Recent studies highlight its role in designing bioactive molecules, aligning with trends in green chemistry and sustainable synthesis methods.

In pharmaceuticals, 5-Benzyloxazole serves as a precursor for kinase inhibitors and GPCR modulators, addressing queries like "oxazole in drug design" and "CAS 32999-00-1 biological activity." Its structural motif mimics natural products, enhancing bioavailability—a key focus in precision medicine discussions. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity assessment, a concern echoed in searches for "5-Benzyloxazole analytical methods."

Industrial applications include its use in corrosion inhibitors and polymeric materials, resonating with queries on "high-performance additives." Safety data sheets emphasize standard lab precautions, though it is not classified as hazardous under current regulations. The compound’s stability under inert atmospheres makes it suitable for large-scale production, a hotspot in "scalable heterocycle synthesis" debates.

Emerging research explores 5-Benzyloxazole in catalysis and photocatalysis, tying into renewable energy trends. Patent analyses reveal its inclusion in electronic device coatings, addressing durability challenges—a frequent search topic among material scientists. Environmental impact studies are limited, but its low ecotoxicity aligns with EPA green chemistry principles.

To summarize, 5-Benzyloxazole (CAS No. 32999-00-1) bridges gaps between academic research and industrial innovation. Its adaptability across life sciences and advanced materials ensures sustained interest, while evolving synthetic methods cater to cost-efficiency demands—a priority in "process optimization" queries. Future directions may explore its nanomaterial composites, further expanding its utility.